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Compound of Interest

Compound Name: Fenmezoditiaz

CAS No.: 2413390-32-4

Cat. No.: B15706764

Get Quote

A detailed comparison of the aquatic toxicity of key systemic insecticides, providing a

framework for the environmental risk assessment of novel compounds like fenmezoditiaz.

Introduction
Fenmezoditiaz is a novel mesoionic insecticide recently classified by the Insecticide

Resistance Action Committee (IRAC) as a Group 4E nicotinic acetylcholine receptor (nAChR)

competitive modulator. As a new active ingredient, its public aquatic toxicology data is not yet

readily available. This guide provides a comparative analysis of the aquatic ecotoxicology of

several established systemic insecticides that share a similar mode of action, targeting the

nAChR. This information serves as a crucial benchmark for researchers, scientists, and drug

development professionals in evaluating the potential environmental risk profile of new

insecticides like fenmezoditiaz.

The following sections detail the aquatic toxicity of prominent neonicotinoids (Imidacloprid,

Clothianidin, Thiamethoxam, Acetamiprid, Dinotefuran), a sulfoximine (Sulfoxaflor), and a

butenolide (Flupyradifurone). The data is presented in standardized tables, and the

methodologies for the key experiments are described.
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Data Presentation: Acute and Chronic Aquatic
Toxicity
The ecotoxicological data for the selected insecticides are summarized below. These values,

primarily LC50 (lethal concentration for 50% of the test organisms) and EC50 (effective

concentration for 50% of the test organisms) for acute toxicity, and NOEC (no observed effect

concentration) for chronic toxicity, are critical for environmental risk assessment.

Acute Aquatic Toxicity Data for Comparator Insecticides
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Insecticide Test Organism
Endpoint
(48h/96h)

Value (µg/L) Reference

Imidacloprid
Daphnia magna

(Water Flea)
48h EC50 85,000 [1]

Oncorhynchus

mykiss (Rainbow

Trout)

96h LC50 211,000 [1]

Desmodesmus

subspicatus

(Green Algae)

72h EC50 >100,000 [2]

Clothianidin
Aquatic

Invertebrates
LC50 2 - 1,200 [3][4]

Freshwater

Snails &

Amphibian

Larvae

LC50

No mortality at

highest

dissolvable

concentration

[4]

Thiamethoxam Daphnia magna 48h EC50 >100,000

Oncorhynchus

mykiss
96h LC50 >100,000

Chironomus

riparius (Midge)
48h EC50 43 [5]

Acetamiprid Daphnia magna 48h EC50 49,800

Catla catla (Fish) 96h LC50 50,000 [6]

Raphidocelis

subcapitata

(Green Algae)

72h EC50 747,900 [7]

Dinotefuran
Aquatic

Invertebrates
-

Less toxic than

other

neonicotinoids

[8]

Sulfoxaflor Daphnia magna 48h EC50 >100,000
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Oncorhynchus

mykiss
96h LC50 >100,000

Flupyradifurone
Aquatic

Arthropods
HC05 15 [9][10]

Chronic Aquatic Toxicity Data for Comparator
Insecticides

Insecticide Test Organism Endpoint Value (µg/L) Reference

Imidacloprid Daphnia magna 21d NOEC 1,250 [2]

Chironomus

riparius
28d LOEC 2.25 [11]

Thiamethoxam
Chironomus

riparius

30d NOEC

(emergence)
10 [5]

Flupyradifurone Cloeon dipterum 28d EC10 7.5 [9][12]

Gammarus pulex 28d EC10 2.9 [9][12]

Gammarus pulex
28d NOEC (food

consumption)
0.3 [9][12]

Experimental Protocols
Standardized testing protocols are essential for the reproducibility and comparability of aquatic

toxicology data. The most commonly used guidelines are those developed by the Organisation

for Economic Co-operation and Development (OECD).

OECD 203: Fish, Acute Toxicity Test
This test determines the acute lethal toxicity of a substance to fish.

Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).
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Procedure: Fish are exposed to the test substance in a static or semi-static system for 96

hours. At least five concentrations in a geometric series are used. Mortalities and any

abnormal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50, the concentration that is lethal to 50% of the

test fish over the 96-hour period.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to planktonic crustaceans.

Test Organism: Daphnia magna is the most frequently used species.

Procedure: Young daphnids (<24 hours old) are exposed to the test substance for 48 hours.

[13] At least five concentrations are tested.[13] The number of immobilized daphnids is

recorded at 24 and 48 hours.[13] Immobilisation is defined as the inability to swim within 15

seconds after gentle agitation.[14]

Endpoint: The main endpoint is the EC50, the concentration at which 50% of the daphnids

are immobilized after 48 hours.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater primary producers.

Test Organism: Species such as Pseudokirchneriella subcapitata or Desmodesmus

subspicatus are used.

Procedure: Exponentially growing algal cultures are exposed to the test substance for 72

hours in a nutrient-rich medium under continuous light.[15] A minimum of five concentrations

with three replicates each are typically used.[15][16] Algal growth is measured by cell counts

or other biomass surrogates at 24, 48, and 72 hours.

Endpoint: The EC50 for growth rate inhibition is calculated, representing the concentration

that causes a 50% reduction in the growth rate compared to the control.
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Mandatory Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Caption: A generalized workflow for conducting aquatic toxicity studies.
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Caption: The mode of action of nAChR competitive modulators.

Risk Assessment Considerations
The environmental risk of a pesticide in the aquatic environment is determined by comparing

the Predicted Environmental Concentration (PEC) with the Predicted No-Effect Concentration

(PNEC). The PNEC is derived from the most sensitive toxicity endpoint (e.g., the lowest LC50,

EC50, or NOEC) by applying an assessment factor. A risk is identified if the PEC/PNEC ratio is

greater than one.

For a comprehensive risk assessment of fenmezoditiaz, it will be imperative to generate

robust aquatic toxicity data for a range of organisms representing different trophic levels,

following standardized protocols such as those outlined by the OECD. This will allow for a

scientifically sound comparison with existing insecticides and a reliable characterization of its

potential risk to aquatic ecosystems.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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